N-[[5-(butanoylamino)-2-chlorophenyl]carbamothioyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
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Overview
Description
N-[[5-(butanoylamino)-2-chlorophenyl]carbamothioyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a complex organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes a benzodioxine ring, a chlorophenyl group, and a carbamothioyl moiety.
Preparation Methods
The synthesis of N-[[5-(butanoylamino)-2-chlorophenyl]carbamothioyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves multiple steps, including the formation of the benzodioxine ring and the introduction of the butanoylamino and chlorophenyl groups. The reaction conditions typically require specific reagents and catalysts to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize waste.
Chemical Reactions Analysis
N-[[5-(butanoylamino)-2-chlorophenyl]carbamothioyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
This compound has a wide range of scientific research applications. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology, it may serve as a probe for studying biochemical pathways and interactions. In medicine, it has potential therapeutic applications due to its unique structure and properties. In industry, it can be used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of N-[[5-(butanoylamino)-2-chlorophenyl]carbamothioyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain proteins or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
N-[[5-(butanoylamino)-2-chlorophenyl]carbamothioyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide can be compared with other similar compounds to highlight its uniqueness Similar compounds may include those with benzodioxine rings, chlorophenyl groups, or carbamothioyl moieties
Properties
Molecular Formula |
C20H20ClN3O4S |
---|---|
Molecular Weight |
433.9g/mol |
IUPAC Name |
N-[[5-(butanoylamino)-2-chlorophenyl]carbamothioyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
InChI |
InChI=1S/C20H20ClN3O4S/c1-2-3-18(25)22-13-5-6-14(21)15(11-13)23-20(29)24-19(26)12-4-7-16-17(10-12)28-9-8-27-16/h4-7,10-11H,2-3,8-9H2,1H3,(H,22,25)(H2,23,24,26,29) |
InChI Key |
INGDAWMQPSZDFE-UHFFFAOYSA-N |
SMILES |
CCCC(=O)NC1=CC(=C(C=C1)Cl)NC(=S)NC(=O)C2=CC3=C(C=C2)OCCO3 |
Canonical SMILES |
CCCC(=O)NC1=CC(=C(C=C1)Cl)NC(=S)NC(=O)C2=CC3=C(C=C2)OCCO3 |
Origin of Product |
United States |
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